2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4,5-trimethoxyphenyl)acetamide

• IUPAC Name: 2-(4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(3,4,5-trimethoxyphenyl)acetamide
• InChI: InChI=1S/C20H23N3O5S2/c1-5-7-23-19(25)18-13(6-8-29-18)22-20(23)30-11-16(24)21-12-9-14(26-2)17(28-4)15(10-12)27-3/h6,8-10H,5,7,11H2,1-4H3,(H,21,24)
• InChI Key: ZPNWMJGQHAGAPD-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C20H23N3O5S2
• Molecular Weight: 449.5 g/mol

Description

2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4,5-trimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H23N3O5S2 and its molecular weight is 449.54. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

Studies on related compounds have revealed insights into their crystal structures. For instance, compounds with similar thieno[3,2-d]pyrimidine cores have been found to exhibit a folded conformation, which is influenced by intramolecular hydrogen bonds. This structural feature is critical in understanding the interactions and stability of these compounds (Subasri et al., 2016); (Subasri et al., 2017).

Thymidylate Synthase Inhibition

Compounds containing the thieno[3,2-d]pyrimidine moiety have been explored as inhibitors of thymidylate synthase, a key enzyme in DNA synthesis. This makes them potential candidates for anticancer and antibacterial therapies. Some derivatives have shown more potency than existing drugs in inhibiting human thymidylate synthase, highlighting their potential therapeutic value (Gangjee et al., 1996); (Gangjee et al., 1997).

Quantum Chemical Analysis

Quantum chemical insights into the molecular structure and interactions of similar compounds have been obtained. These studies focus on understanding the equilibrium geometry, natural bond orbital calculations, and vibrational assignments. Such analysis is essential for predicting the behavior of these compounds in biological systems (Mary et al., 2020).

Antitumor Potential

Several studies have synthesized and evaluated derivatives of thieno[3,2-d]pyrimidine for their antitumor activity. These compounds have shown promising results in inhibiting the growth of various cancer cell lines, indicating their potential as antitumor agents (Hafez & El-Gazzar, 2017).

Synthesis of Derivatives

The synthesis of various derivatives of thieno[3,2-d]pyrimidine has been a key area of research. These studies provide valuable insights into the methods and conditions favorable for creating new compounds with potential biological activities (Gangjee et al., 2004); (Gangjee et al., 2008).